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Compound of Interest

Compound Name: (-)-Corey lactone diol

Cat. No.: B601817

An In-Depth Technical Guide to the Physical and Chemical Properties of (-)-Corey Lactone
Diol

Introduction

(-)-Corey lactone diol, systematically named (3aR,4S,5R,6aS)-Hexahydro-5-hydroxy-4-
(hydroxymethyl)-2H-cyclopenta[b]furan-2-one, is a pivotal chiral building block in synthetic
organic chemistry.[1][2][3] Its significance stems from its role as a key intermediate in the total
synthesis of prostaglandins and their analogues, a class of lipid compounds with diverse and
potent physiological effects.[4][5][6] This guide provides a comprehensive overview of its
physical and chemical properties, spectral data, and its application in synthesis, tailored for
researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

(-)-Corey lactone diol is a white to off-white crystalline solid at room temperature.[2][3][7][8] It
is a stable compound that can be stored at room temperature for at least two years.[4][9] The
molecule possesses a gamma-lactone ring fused to a cyclopentane core, with two hydroxyl
groups conferring its diol character.[10] This structure provides a rigid framework with well-
defined stereochemistry, which is crucial for its application in asymmetric synthesis.[8]

General Properties
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The fundamental physical and chemical properties of (-)-Corey lactone diol are summarized in

the table below. These values are critical for its handling, characterization, and use in chemical

reactions.

Property Value Reference

CAS Number 32233-40-2 [11I7]

Molecular Formula CsH1204 [1107]

Molecular Weight 172.18 g/mol [1][7]
White to off-white crystalline

Appearance [31[7][8]
powder or crystals

Melting Point 114-119 °C [3I[71(8][11]

Boiling Point ~262 °C (rough estimate) [71[11]

Density ~1.21 g/cm3 (rough estimate) [71[11]

) ) -41° t0 -44° (c=1t0 1.4 in

Optical Rotation [a]2°/D [3B][11][12]
Methanol)
Room Temperature, sealed in

Storage Temperature [3B191[11]

dry conditions

Solubility

The solubility of (-)-Corey lactone diol is a key consideration for its use in various reaction and

purification protocols. It is generally soluble in polar organic solvents.[1][2]

Solvent Solubility Reference

Ethanol ~10 mg/mL 9]

DMSO ~30 mg/mL [9]

Dimethylformamide (DMF) ~50 mg/mL 9]

Methanol Slightly soluble [11][12]

PBS (pH 7.2) ~10 mg/mL [9]
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A stock solution can be prepared by dissolving the compound in an organic solvent purged with
an inert gas.[9] For biological experiments, further dilutions into aqueous buffers are
recommended, ensuring the residual organic solvent is insignificant.[9] It is not recommended
to store aqueous solutions for more than one day.[9]

Spectral Data

Spectroscopic data is essential for the identification and characterization of (-)-Corey lactone
diol. The following table summarizes the key spectral information.

Spectroscopy Data Reference

0 4.93 (td, J=6.8, 2.8Hz, 1H),
4.19 (q, J=6.4Hz, 1H), 3.75
(dd, J=10.8, 5.6Hz, 1H), 3.63
1H NMR (400 MHz, (dd, J=10.8, 7.2Hz, 1H), 2.81
Chloroform-d) (dd, J=18.0, 9.9Hz, 1H), 2.68—-
2.56 (m, 1H), 2.53 (dd, J=18.0,
2.4Hz, 1H), 2.43 (dt, J=14.8,
6.4Hz, 1H), 2.10-1.94 (m, 2H)

[13]

5 177.36, 83.85, 72.81, 61.19,
13C NMR (100 MHz, DMSO-ds) [13]
56.10, 40.26, 39.37, 35.47

Topological Polar Surface Area

66.76 A2 [14]
(TPSA)

Reactivity and Applications

(-)-Corey lactone diol is a versatile intermediate primarily used in the synthesis of
prostaglandins and their analogues.[4][5] Its two hydroxyl groups at C-11 and C-13
(prostaglandin numbering) allow for various chemical modifications, particularly for the
introduction of the w-chain of the prostaglandin structure.[4][9] The lactone functionality can be
reduced to a lactol, which is then typically subjected to a Wittig reaction to install the a-chain.

The following diagram illustrates the central role of (-)-Corey lactone diol as a precursor to
Corey aldehyde, a key intermediate in the synthesis of various prostaglandins.
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Caption: Synthetic pathway from (-)-Corey lactone diol to prostaglandins.
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Experimental Protocols
Synthesis of (-)-Corey Lactone Diol

A common synthetic route to (-)-Corey lactone diol involves a multi-step process starting from
dicyclopentadiene.[15] The following is a representative protocol for one of the key resolution

and hydrolysis steps.
Optical Resolution and Hydrolysis to (-)-Corey Lactone Diol

This protocol describes the enzymatic acylation for optical resolution, followed by hydrolysis to
yield the desired enantiomerically pure diol.

e Enzymatic Acylation:

To a solution of (£)-Corey lactone diol (1 equivalent) in an appropriate organic solvent

o

(e.g., dichloromethane), add an acylating agent such as vinyl acetate (1.1 equivalents).
[16]

o Add a lipase enzyme (e.g., Lipase AK) to the mixture at room temperature.[16]

o Stir the reaction and monitor its progress by TLC or HPLC. The enzyme will selectively
acylate one enantiomer.

o Upon completion (typically when ~50% conversion is reached), quench the reaction and
separate the acylated ester from the unreacted diol using column chromatography.

o Hydrolysis of the Resolved Ester (if the other enantiomer is desired) or Purification of the
Diol:

o The unreacted (-)-Corey lactone diol is purified by recrystallization from a suitable
solvent system (e.g., chloroform or methanol/n-pentane) to yield the product as a white
solid.[13][15]

o If the acylated (+)-enantiomer was isolated, it can be hydrolyzed back to the diol using
standard basic or acidic conditions if needed.

The general workflow for synthesis and purification is illustrated below.
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Caption: General workflow for the synthesis and purification of (-)-Corey lactone diol.
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Conclusion

(-)-Corey lactone diol is a cornerstone chiral intermediate in the synthesis of prostaglandins
and other complex bioactive molecules. Its well-defined stereochemistry, stability, and versatile
reactivity make it an invaluable tool for synthetic chemists. This guide has provided a detailed
overview of its physical and chemical properties, solubility, and spectral characteristics, along
with insights into its synthetic applications and relevant experimental workflows. A thorough
understanding of these properties is essential for its effective utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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